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Abstract

Pressinoic acid is a synthetic, cyclic hexapeptide that represents the 20-membered disulfide-
linked macrocyclic ring of the hormone vasopressin. Its primary structure has been well-
characterized, and it exhibits notable biological activities, including corticotrophin-releasing
factor (CRF)-like activity and oxytocin inhibition. This technical guide provides a detailed
examination of the primary structure of Pressinoic acid, an overview of its known biological
functions, and a generalized methodology for its characterization. Due to the limited availability
of detailed public data, this document will focus on the foundational knowledge of Pressinoic
acid.

Primary Structure of Pressinoic Acid

The primary structure of a peptide is defined by the linear sequence of its amino acids and any
covalent modifications, such as disulfide bonds.[1] Pressinoic acid is a cyclic hexapeptide with
the following amino acid sequence:

{CYS}—{TYR}—{PHE}—{GLN}—{ASN}—{CYS}2][3]

A critical feature of its structure is a disulfide bridge formed between the thiol groups of the two
cysteine residues at positions 1 and 6.[2][3] This covalent linkage creates the cyclic nature of
the peptide.
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Molecular and Physicochemical Properties

A summary of the key molecular and physicochemical properties of Pressinoic acid is

presented in Table 1.

Property Value Reference
Molecular Formula C33H42N8010S2 [2][3]
Molecular Weight 774.86 g/mol [2][3]

Amino Acid Sequence

Cys-Tyr-Phe-GIn-Asn-Cys

[2](3]

Sequence Shortening CYFQNC [2][3]
Disulfide Bridge Cysl1-Cys6 [2][3]
CAS Number 35748-51-7 [2]

Biological Activities

Pressinoic acid has been identified as a biologically active molecule with specific effects on

the endocrine system. Its primary reported activities are:

o Corticotrophin-Releasing Factor (CRF)-like Activity: Pressinoic acid has been shown to

stimulate the release of adrenocorticotropic hormone (ACTH) from the pituitary gland,

mimicking the action of CRF.[2]

o Oxytocin Inhibitor: It also functions as an antagonist of the oxytocin receptor, inhibiting the

effects of oxytocin.[2][3] This activity has led to its investigation for potential therapeutic

applications, such as in the management of preterm labor.

¢ Induction of Maternal Behavior: As a consequence of its oxytocin-inhibiting properties,

Pressinoic acid has been observed to induce maternal behavior.[2][3]

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis and bioassays of Pressinoic

acid are not readily available in the public domain. However, based on general knowledge of

peptide chemistry and pharmacology, a generalized workflow for its study can be outlined.

© 2025 BenchChem. All rights reserved.

2/4

Tech Support


https://www.benchchem.com/product/b1679084?utm_src=pdf-body
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://karger.com//Article/PDF/122299
https://www.benchchem.com/product/b1679084?utm_src=pdf-body
https://www.benchchem.com/product/b1679084?utm_src=pdf-body
https://karger.com//Article/PDF/122299
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://www.benchchem.com/product/b1679084?utm_src=pdf-body
https://karger.com//Article/PDF/122299
https://www.genscript.com/peptide/RP10408-Pressinoic_Acid.html
https://www.benchchem.com/product/b1679084?utm_src=pdf-body
https://www.benchchem.com/product/b1679084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

General Workflow for Synthesis and Characterization

The synthesis of Pressinoic acid would typically follow standard solid-phase peptide synthesis
(SPPS) protocols, followed by cyclization to form the disulfide bridge, and subsequent
purification and characterization. A logical workflow for this process is depicted in the following
diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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